Cas no 2764007-83-0 (Propan-2-yl 1-(aminomethyl)-3-oxocyclobutane-1-carboxylate)

• Product Name: Propan-2-yl 1-(aminomethyl)-3-oxocyclobutane-1-carboxylate
• CAS No: 2764007-83-0
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 5548215
• PubChem ID: 165996291
• Update Time: 2025-05-20

Propan-2-yl 1-(aminomethyl)-3-oxocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 1-(aminomethyl)-3-oxocyclobutane-1-carboxylate
• EN300-26670685
• 2764007-83-0
• Propan-2-yl 1-(aminomethyl)-3-oxocyclobutane-1-carboxylate

• Inchi： 1S/C9H15NO3/c1-6(2)13-8(12)9(5-10)3-7(11)4-9/h6H,3-5,10H2,1-2H3
• InChI Key： HDMXOBTVHYAIEV-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(C1(CN)CC(C1)=O)=O

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 69.4Ų

Additional information on Propan-2-yl 1-(aminomethyl)-3-oxocyclobutane-1-carboxylate

Propan-2-yl 1-(aminomethyl)-3-oxocyclobutane-1-carboxylate: A Comprehensive Overview of Its Properties and Applications

Propan-2-yl 1-(aminomethyl)-3-oxocyclobutane-1-carboxylate (CAS No. 2764007-83-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This compound, characterized by its unique cyclobutane ring structure and functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its aminomethyl and carboxylate moieties make it particularly valuable for drug discovery and material science applications.

The chemical structure of Propan-2-yl 1-(aminomethyl)-3-oxocyclobutane-1-carboxylate features a 3-oxocyclobutane core, which is known for its stability and reactivity. This structural motif is increasingly being explored in the development of novel therapeutics, particularly in the context of small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), a hot topic in modern drug discovery. Researchers are particularly interested in how this compound can be leveraged to target protein-protein interactions, a challenging yet promising area in medicinal chemistry.

One of the most compelling aspects of Propan-2-yl 1-(aminomethyl)-3-oxocyclobutane-1-carboxylate is its potential role in addressing drug resistance, a critical issue in the treatment of diseases like cancer and bacterial infections. The compound's ability to act as a scaffold for designing new molecules makes it a valuable tool for overcoming resistance mechanisms. This aligns with current trends in precision medicine, where tailored therapies are developed to combat specific genetic or molecular abnormalities.

In addition to its pharmaceutical applications, Propan-2-yl 1-(aminomethyl)-3-oxocyclobutane-1-carboxylate has shown promise in material science. Its rigid cyclobutane ring can contribute to the mechanical properties of polymers, making it a candidate for developing advanced materials with enhanced durability and thermal stability. This is particularly relevant in industries such as aerospace and electronics, where high-performance materials are in constant demand.

The synthesis of Propan-2-yl 1-(aminomethyl)-3-oxocyclobutane-1-carboxylate typically involves multi-step organic reactions, including cycloaddition and esterification. These processes are often optimized for yield and purity, as the compound's efficacy in downstream applications heavily depends on its chemical integrity. Recent advancements in flow chemistry and catalysis have further streamlined its production, reducing costs and environmental impact—a key consideration in today's green chemistry initiatives.

From a commercial perspective, the demand for Propan-2-yl 1-(aminomethyl)-3-oxocyclobutane-1-carboxylate is expected to grow, driven by its expanding applications in biopharmaceuticals and advanced materials. Market analysts highlight its role in the development of next-generation therapeutics, particularly in oncology and neurology. This aligns with the broader trend of personalized medicine, where compounds like this are essential for creating targeted therapies.

For researchers and industry professionals, understanding the properties and potential of Propan-2-yl 1-(aminomethyl)-3-oxocyclobutane-1-carboxylate is crucial. Its combination of reactivity, stability, and versatility makes it a standout candidate for innovation across multiple disciplines. As scientific inquiry continues to uncover new applications, this compound is poised to play a pivotal role in shaping the future of chemistry and medicine.